Cas no 51939-71-0 (3,4-dihydro-2H-1-benzopyran-2-carboxylic acid)

51939-71-0 structure
Product name:3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
3,4-dihydro-2H-1-benzopyran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Chromane-2-carboxylic acid
- 2H-1-Benzopyran-2-carboxylicacid, 3,4-dihydro-
- 3,4-dihydro-2H-chromene-2-carboxylic acid
- 2,3-dihydrobenzopyran 2-carboxylic acid
- 2-carboxychroman
- 2-chroman-carboxylic acid
- 3,4-dihydro-1-benzopyran-2-carboxylic acid
- 3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
- acide chromanne carboxylique-2
- Chroman-2-carboxylic acid
- chroman-carboxylic acid
- CCG-55377
- DTXSID90901552
- EN300-134546
- (+/-)-Chroman-2-carboxylic acid
- NoName_683
- A828857
- chromane-2-carboxylic acid, AldrichCPR
- AS-35515
- 2-Chromanecarboxylic Acid
- (-)-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
- Maybridge4_000177
- chroman carboxylic acid
- HMS1521I01
- BCA93971
- 2H-1-BENZOPYRAN-2-CARBOXYLIC ACID, 3,4-DIHYDRO-
- SCHEMBL229558
- SR-01000644403-1
- A802726
- CS-0038563
- MFCD00044719
- SY064639
- (+)-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
- 51939-71-0
- SFLFCQJQOIZMHF-UHFFFAOYSA-N
- chromancarboxylic acid
- SB46037
- FT-0623780
- Z1198148530
- AB01988
- AKOS005208243
- AMY4358
- DTXSID20369080
- IDI1_030759
- F2108-0136
- SB46874
- 3.4-dihydro-2H-1-benzopyran-2-carboxylic acid
- 2H-1-Benzopyran-2-carboxylic acid, 3,4-dihydro-; 2-Chromancarboxylic acid (6CI); 3,4-Dihydro-2H-1-benzopyran-2-carboxylic acid; (+/-)-2-Chromancarboxylic acid; 3,4-Dihydro-1-benzopyran-2-carboxylic acid; Chromane-2-carboxylic acid
- DB-007357
- XH1150
-
- MDL: MFCD00044719
- Inchi: InChI=1S/C10H10O3/c11-10(12)9-6-5-7-3-1-2-4-8(7)13-9/h1-4,9H,5-6H2,(H,11,12)
- InChI Key: SFLFCQJQOIZMHF-UHFFFAOYSA-N
- SMILES: OC(=O)C1CCC2=CC=CC=C2O1
Computed Properties
- Exact Mass: 178.06300
- Monoisotopic Mass: 178.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5A^2
- XLogP3: 1.9
Experimental Properties
- Density: 1.276±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 98.5-100 ºC (ligroine )
- Boiling Point: 356.1°C at 760 mmHg
- Flash Point: 146.9°C
- Refractive Index: 1.575
- Solubility: Slightly soluble (1.4 g/l) (25 º C),
- PSA: 46.53000
- LogP: 1.46480
3,4-dihydro-2H-1-benzopyran-2-carboxylic acid Security Information
- Hazard Statement: H315-H319-H335
- Hazard Category Code: 22
-
Hazardous Material Identification:
- Storage Condition:Sealed in dry,Room Temperature
3,4-dihydro-2H-1-benzopyran-2-carboxylic acid Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,4-dihydro-2H-1-benzopyran-2-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1109203-25g |
Chromane-2-carboxylic acid |
51939-71-0 | 98% | 25g |
¥541.00 | 2024-05-10 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YX257-20g |
3,4-dihydro-2H-1-benzopyran-2-carboxylic acid |
51939-71-0 | 97% | 20g |
1080.0CNY | 2021-07-12 | |
Enamine | EN300-134546-5.0g |
3,4-dihydro-2H-1-benzopyran-2-carboxylic acid |
51939-71-0 | 95.0% | 5.0g |
$38.0 | 2025-03-21 | |
abcr | AB226678-5 g |
Chromane-2-carboxylic acid, 95%; . |
51939-71-0 | 95% | 5g |
€237.60 | 2023-04-27 | |
abcr | AB226678-25 g |
Chromane-2-carboxylic acid, 95%; . |
51939-71-0 | 95% | 25g |
€677.10 | 2023-04-27 | |
Life Chemicals | F2108-0136-0.5g |
3,4-dihydro-2H-1-benzopyran-2-carboxylic acid |
51939-71-0 | 95% | 0.5g |
$57.0 | 2023-09-06 | |
Life Chemicals | F2108-0136-5g |
3,4-dihydro-2H-1-benzopyran-2-carboxylic acid |
51939-71-0 | 95% | 5g |
$222.0 | 2023-09-06 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1109203-250mg |
Chromane-2-carboxylic acid |
51939-71-0 | 98% | 250mg |
¥39 | 2023-04-13 | |
Enamine | EN300-134546-10.0g |
3,4-dihydro-2H-1-benzopyran-2-carboxylic acid |
51939-71-0 | 95.0% | 10.0g |
$69.0 | 2025-03-21 | |
abcr | AB226678-10 g |
Chromane-2-carboxylic acid, 95%; . |
51939-71-0 | 95% | 10g |
€373.70 | 2023-04-27 |
3,4-dihydro-2H-1-benzopyran-2-carboxylic acid Related Literature
-
Marek Tobiszewski,Jacek Namie?nik,Francisco Pena-Pereira Green Chem. 2017 19 5911
-
Robert Godin,Hsiao-Wei Liu,Gonzalo Cosa Chem. Sci. 2014 5 2525
-
Ruirui Sun,Yuqian Zhao,Wenjuan Wang,Jun-Jie Gogo Liu,Chunlai Chen Chem. Sci. 2023 14 3839
-
Jitrawadee Meerasri,Rungsima Chollakup,Rungsinee Sothornvit RSC Adv. 2022 12 28441
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:51939-71-0)3,4-dihydro-2H-1-benzopyran-2-carboxylic acid

Purity:99%
Quantity:100g
Price ($):270.0